5-Chlorothiophene-3-carbaldehyde
Overview
Description
5-Chlorothiophene-3-carbaldehyde is a useful research compound. Its molecular formula is C5H3ClOS and its molecular weight is 146.6 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactions
5-Chlorothiophene-3-carbaldehyde and its derivatives are widely used in chemical synthesis. For instance, they are involved in the synthesis of various heterocyclic systems. In one study, they were used in the synthesis of 4H-thieno[3,2-c]chromenes via intramolecular arylation, a process that includes iodination and palladium-catalyzed cyclization (Fisyuk et al., 2013). Similarly, thiophene-2-carbaldehyde derivatives, including this compound, have been used in photochemical syntheses, like the preparation of phenyl-2-thienyl derivatives (Antonioletti et al., 1986).
Bioactive Compound Synthesis
These compounds also play a crucial role in the synthesis of bioactive compounds. In a study, chalcone derivatives containing 5-chlorothiophene were synthesized and found to possess potent antioxidant properties. The process involved the reaction of 5-chlorothiophene derivatives with various substituted acetophenes, showing significant in vitro antioxidant activity (Prabakaran et al., 2021).
Photophysical Properties and Sensor Applications
In another research, a compound synthesized from 5-chlorothiophene-2-carbaldehyde was used as a fluorescent sensor for ferric ion detection. The study highlighted the compound's ability to quench fluorescence of Fe3+ ions selectively, demonstrating its potential in metal ion sensing applications (Zhang et al., 2016).
Liquid Crystal and Semiconducting Applications
Moreover, 5-chlorothiophene derivatives have been utilized in the development of liquid crystalline and semiconducting materials. A study demonstrated the synthesis of new soluble semiconducting molecules from 5-alkylthiophene-2-carbaldehyde for organic thin film transistors, emphasizing their good solubility and thermotropic liquid crystalline properties (Jung et al., 2010).
Properties
IUPAC Name |
5-chlorothiophene-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3ClOS/c6-5-1-4(2-7)3-8-5/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BGOGYRKWKJGOHZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC=C1C=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3ClOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60484387 |
Source
|
| Record name | 5-Chlorothiophene-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60484387 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
36155-85-8 |
Source
|
| Record name | 5-Chlorothiophene-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60484387 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-chlorothiophene-3-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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